Cas no 1334169-91-3 (Methoxytrityl-N-PEG8-TFP ester)

• Product Name: Methoxytrityl-N-PEG8-TFP ester
• CAS No: 1334169-91-3
• MF: C₄₅H₅₅F₄NO₁₁
• MW: 861.911928415298
• CID: 4589034
• Update Time: 2025-06-23

Methoxytrityl-N-PEG8-TFP ester Chemical and Physical Properties

Names and Identifiers

• Methoxytrityl-N-PEG8-TFP ester

• Inchi： 1S/C45H55F4NO11/c1-52-38-14-12-37(13-15-38)45(35-8-4-2-5-9-35,36-10-6-3-7-11-36)50-17-19-54-21-23-56-25-27-58-29-31-60-33-32-59-30-28-57-26-24-55-22-20-53-18-16-41(51)61-44-42(48)39(46)34-40(47)43(44)49/h2-15,34,50H,16-33H2,1H3
• InChI Key： NHQZKJJBMDCCLI-UHFFFAOYSA-N
• SMILES： C(OC1=C(F)C(F)=CC(F)=C1F)(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCNC(C1=CC=C(OC)C=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 821.9±65.0 °C at 760 mmHg
• Flash Point: 450.9±34.3 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Methoxytrityl-N-PEG8-TFP ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methoxytrityl-N-PEG8-TFP ester

Methoxytrityl-N-PEG8-TFP Ester: A Versatile Reagent in Chemical Biology and Drug Development

Methoxytrityl-N-PEG8-TFP ester (CAS No. 1334169-91-3) is a sophisticated reagent that has gained significant attention in the fields of chemical biology and drug development. This compound, characterized by its unique structure and functional groups, offers a wide range of applications in conjugation chemistry, bioconjugation, and the synthesis of advanced biomaterials. The combination of a methoxytrityl (Mmt) protecting group, a polyethylene glycol (PEG) linker, and a 2,3,5,6-tetrafluorophenyl (TFP) ester moiety makes it an ideal candidate for various bioconjugation reactions.

The methoxytrityl group is a well-known protecting group used in organic synthesis to temporarily mask reactive functionalities. It is particularly useful in protecting hydroxyl groups in complex molecules, ensuring that they remain inert during subsequent reactions. The PEG8 linker provides a flexible and hydrophilic spacer that can enhance the solubility and biocompatibility of conjugated molecules. The TFP ester moiety is a highly reactive functional group that readily reacts with primary amines to form stable amide bonds, making it an excellent choice for bioconjugation reactions.

Recent studies have highlighted the versatility of Methoxytrityl-N-PEG8-TFP ester in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of PEGylated peptides for improved pharmacokinetic properties. The PEGylation process, facilitated by the TFP ester, significantly enhanced the stability and circulation time of the peptides in vivo, leading to improved therapeutic efficacy.

In another application, researchers at the University of California, San Francisco, utilized Methoxytrityl-N-PEG8-TFP ester to develop targeted drug delivery systems. By conjugating this reagent to specific targeting ligands, they were able to achieve selective delivery of therapeutic agents to cancer cells. This approach not only increased the therapeutic index but also minimized off-target effects and toxicity.

The unique properties of Methoxytrityl-N-PEG8-TFP ester also make it valuable in the development of diagnostic tools. A study published in Bioconjugate Chemistry reported its use in the synthesis of fluorescent probes for imaging applications. The PEG linker improved the water solubility and reduced non-specific binding of the probes, while the TFP ester allowed for efficient conjugation to biomolecules such as antibodies and enzymes.

In addition to its applications in drug development and diagnostics, Methoxytrityl-N-PEG8-TFP ester has shown promise in materials science. Researchers at MIT have explored its use in the synthesis of self-assembling nanomaterials with tunable properties. The PEG linker and TFP ester moieties contribute to the formation of well-defined nanostructures with potential applications in drug delivery, tissue engineering, and biosensing.

The synthesis of Methoxytrityl-N-PEG8-TFP ester involves several steps that require precise control over reaction conditions to ensure high purity and yield. The methoxytrityl group is typically introduced via a nucleophilic substitution reaction with a suitable alcohol or phenol substrate. The PEG8 linker is then attached through a coupling reaction using an appropriate coupling agent such as HATU or EDC·HCl. Finally, the TFP ester moiety is generated by reacting the PEGylated intermediate with 2,3,5,6-tetrafluorobenzoic acid chloride or an equivalent reagent.

The quality control of Methoxytrityl-N-PEG8-TFP ester is crucial for its successful application in various fields. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods ensure that the final product meets stringent quality standards required for research and industrial applications.

In conclusion, Methoxytrityl-N-PEG8-TFP ester (CAS No. 1334169-91-3) is a versatile reagent with significant potential in chemical biology and drug development. Its unique combination of functional groups makes it an invaluable tool for bioconjugation reactions, targeted drug delivery systems, diagnostic tools, and advanced materials science applications. As research continues to advance in these areas, the demand for high-quality reagents like Methoxytrityl-N-PEG8-TFP ester is expected to grow significantly.